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For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving field of targeted protein degradation, Proteolysis Targeting Chimeras

(PROTACs) have emerged as a powerful modality to eliminate disease-causing proteins. For

researchers focused on the epigenetic regulator EZH2, a critical component of the Polycomb

Repressive Complex 2 (PRC2), PROTAC-mediated degradation offers a promising therapeutic

strategy. A key determinant of a PROTAC's efficacy is its ability to form a stable ternary

complex with the target protein (EZH2) and an E3 ubiquitin ligase. This guide provides a

comparative overview of common assays used to characterize this crucial ternary complex

formation, featuring data on select EZH2 degraders.

The PROTAC Mechanism: A Ternary Complex at its
Core
PROTACs are heterobifunctional molecules that act as a bridge between a target protein and

an E3 ligase. This induced proximity facilitates the transfer of ubiquitin from an E2-conjugating

enzyme to the target protein, marking it for degradation by the proteasome. The formation and

stability of this transient ternary complex are paramount for efficient and potent degradation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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